Cas no 2248257-70-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate
• CAS No: 2248257-70-5
• MF: C₂₀H₁₄N₂O₆
• MW: 378.334965229034
• CID: 6376761
• PubChem ID: 165732565
• Update Time: 2025-10-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate
• 2248257-70-5
• EN300-6522895

• Inchi： 1S/C20H14N2O6/c1-10-7-8-14-15(9-10)17(24)21(16(14)23)11(2)20(27)28-22-18(25)12-5-3-4-6-13(12)19(22)26/h3-9,11H,1-2H3
• InChI Key： PLJPXQFTRIHZAC-UHFFFAOYSA-N
• SMILES： O(C(C(C)N1C(C2C=CC(C)=CC=2C1=O)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 378.08518617g/mol
• Monoisotopic Mass: 378.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate (CAS No. 2248257-70-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoate, identified by its CAS number 2248257-70-5, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic derivatives, characterized by its intricate structural framework and potential biological significance. The presence of multiple functional groups, including dioxo and methyl-substituted dioxo moieties, suggests a high degree of reactivity and versatility in chemical transformations.

Recent advancements in medicinal chemistry have highlighted the importance of isoindole derivatives in drug discovery. The isoindole scaffold, particularly when fused with oxygen-rich functional groups, has been implicated in various pharmacological activities. Specifically, the 1,3-dioxo moiety is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in the design of novel therapeutic agents. The compound's structure also features a propanoate side chain, which can influence its solubility and metabolic stability—critical factors in drug development.

In the context of contemporary research, the synthesis and characterization of this compound have garnered attention due to its potential applications in the development of bioactive molecules. The dual presence of 5-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol units in the molecule suggests a high degree of complexity and specificity. Such structural motifs are often explored for their ability to modulate biological pathways by serving as substrates or inhibitors for key enzymes involved in disease processes.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The isoindole derivatives have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of oxygen-containing functional groups in 1,3-dioxo-2,3-dihydro-1H-isoindol enhances its binding affinity to biological targets. This feature is particularly relevant in the design of small-molecule drugs that require precise interactions with cellular machinery.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern chemical synthesis. Key steps include the formation of the isoindole core followed by functionalization at multiple positions to introduce the dioxo and methyl-substituted dioxo groups. The use of advanced catalytic systems has enabled researchers to achieve high yields and purity levels necessary for further biological evaluation.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of this compound with potential targets. These studies predict favorable interactions with enzymes such as kinases and proteases, which are overexpressed in various pathological conditions. The predicted binding affinities and kinetics provide valuable insights into the compound's pharmacological profile before experimental validation.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives are another area of active investigation. The propanoate side chain influences metabolic pathways such as glucuronidation and oxidation, which are critical determinants of drug clearance rates. Understanding these processes is essential for optimizing dosing regimens and minimizing side effects.

Recent patents and scientific literature underscore the growing interest in this class of compounds for therapeutic applications. Researchers have reported promising results from preclinical studies where isoindole derivatives demonstrated efficacy against models of inflammation and cancer. The structural features present in our compound align well with these findings, suggesting potential therapeutic benefits.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many bioactive molecules derive their pharmacological properties from natural sources or analogs thereof. The isoindole motif is one such example that has been successfully translated from natural products into synthetic molecules with enhanced potency and selectivity.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoi n dol - 2 - yl 2 - (5 - methyl - 1 , 3 - diox o - 2 , 3 - dihydro - 1 H - isoi n dol - 2 - yl)propan oate (CAS No . 2248257 - 70 - 5) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifaceted functional groups make it a promising candidate for further investigation into various therapeutic areas . As research progresses , this compound holds great potential to contribute to the development of novel treatments for human diseases .